1-(1-Benzylpiperidin-4-yl)-4-[(2,3-dimethoxyphenyl)methyl]piperazine
CAS No.:
Cat. No.: VC8503792
Molecular Formula: C25H35N3O2
Molecular Weight: 409.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H35N3O2 |
|---|---|
| Molecular Weight | 409.6 g/mol |
| IUPAC Name | 1-(1-benzylpiperidin-4-yl)-4-[(2,3-dimethoxyphenyl)methyl]piperazine |
| Standard InChI | InChI=1S/C25H35N3O2/c1-29-24-10-6-9-22(25(24)30-2)20-27-15-17-28(18-16-27)23-11-13-26(14-12-23)19-21-7-4-3-5-8-21/h3-10,23H,11-20H2,1-2H3 |
| Standard InChI Key | PYGRLAOVRMLFGV-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC(=C1OC)CN2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4 |
| Canonical SMILES | COC1=CC=CC(=C1OC)CN2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4 |
Introduction
The compound 1-(1-Benzylpiperidin-4-yl)-4-[(2,3-dimethoxyphenyl)methyl]piperazine is a complex organic molecule that combines piperidine and piperazine rings with a benzyl and a 2,3-dimethoxyphenyl group. Despite the lack of specific information on this compound in the provided search results, we can infer its potential properties and applications based on similar compounds and general principles of organic chemistry.
Potential Biological Activity
Given the structural components, 1-(1-Benzylpiperidin-4-yl)-4-[(2,3-dimethoxyphenyl)methyl]piperazine might exhibit biological activities similar to those of related compounds. For instance, compounds with piperidine and piperazine rings are often investigated for their potential as receptor antagonists or agonists, which could be relevant in treating neurological or cardiovascular disorders.
Synthesis and Chemical Reactions
The synthesis of such a compound would typically involve multiple steps, including the formation of the piperidine and piperazine rings, followed by the introduction of the benzyl and 2,3-dimethoxyphenylmethyl groups. Common methods might include alkylation reactions for attaching the benzyl group and nucleophilic substitution for introducing the 2,3-dimethoxyphenylmethyl moiety.
Research Findings and Applications
While specific research findings on 1-(1-Benzylpiperidin-4-yl)-4-[(2,3-dimethoxyphenyl)methyl]piperazine are not available, compounds with similar structures have been explored for various therapeutic applications. For example, piperidine derivatives are often studied for their potential in treating neurological diseases by acting as muscarinic receptor antagonists . Similarly, compounds with aromatic rings like the 2,3-dimethoxyphenyl group may exhibit antioxidant or anti-inflammatory properties.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume